(1,4-Diazocine-1,4-diyl)bis(phenylmethanone)

• CAS No.: 76397-37-0
• Molecular Formula: C20H16N2O2
• Molecular Weight: 316.4 g/mol
• IUPAC Name: (4-benzoyl-1,4-diazocin-1-yl)-phenylmethanone
• InChI: InChI=1S/C20H16N2O2/c23-19(17-9-3-1-4-10-17)21-13-7-8-14-22(16-15-21)20(24)18-11-5-2-6-12-18/h1-16H
• InChI Key: ORYMFAZIDYVBQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)N2C=CC=CN(C=C2)C(=O)C3=CC=CC=C3

Description

(1,4-Diazocine-1,4-diyl)bis(phenylmethanone) is a chemical compound with the molecular formula C20H16N2O2 and a molecular weight of 316.359 g/mol This compound is characterized by its unique structure, which includes a diazocine ring flanked by two phenylmethanone groups

Preparation Methods

The synthesis of (1,4-Diazocine-1,4-diyl)bis(phenylmethanone) typically involves the following steps:

Synthetic Routes: The compound can be synthesized through a multi-step process that includes the formation of the diazocine ring followed by the attachment of phenylmethanone groups.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

(1,4-Diazocine-1,4-diyl)bis(phenylmethanone) undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents to yield reduced forms of the compound.

Substitution: Substitution reactions involve the replacement of specific atoms or groups within the compound with other atoms or groups.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

(1,4-Diazocine-1,4-d